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Compound of Interest

Compound Name: Diaminorhodamine-M

Cat. No.: B3039162 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Diaminorhodamine-M (DAR-4M), a fluorescent probe used for the detection of nitric oxide.

Adherence to these procedures is crucial for maintaining a safe laboratory environment and

ensuring regulatory compliance.

I. Chemical and Physical Properties
A summary of the key quantitative data for Diaminorhodamine-M is presented below. This

information is critical for its safe handling and disposal.

Property Value

Molecular Formula C₂₅H₂₆N₄O₃

Molecular Weight 430.5 g/mol

Appearance Solid

Solubility Soluble in DMSO

Excitation Maximum (λex) ~560 nm

Emission Maximum (λem) ~575 nm
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II. Personal Protective Equipment (PPE) and
Handling
Before handling or disposing of Diaminorhodamine-M, it is imperative to be equipped with the

appropriate personal protective equipment.

Eye Protection: Wear chemical safety goggles or glasses.

Hand Protection: Use compatible chemical-resistant gloves.

Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin

contact.

Respiratory Protection: If working with the powdered form or in a poorly ventilated area, use

a NIOSH-approved respirator.

Handling Precautions:

Avoid inhalation of dust or fumes.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.

III. Step-by-Step Disposal Protocol
The disposal of Diaminorhodamine-M and its waste must be conducted in accordance with

institutional, local, and national regulations. The following is a general procedural guide.

Step 1: Waste Segregation

Collect all waste containing Diaminorhodamine-M, including unused product, contaminated

consumables (e.g., pipette tips, vials), and solutions, in a designated and clearly labeled

hazardous waste container.

Do not mix with other chemical waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.
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Step 2: Container Management

The waste container must be made of a material compatible with the chemical and any

solvents used.

Keep the container tightly sealed when not in use.

Label the container with "Hazardous Waste" and the full chemical name:

"Diaminorhodamine-M Waste." Include the date of initial waste accumulation.

Step 3: Storage of Waste

Store the hazardous waste container in a cool, dry, and well-ventilated area designated for

chemical waste storage.

Ensure the storage area is away from incompatible materials.

Step 4: Scheduling Waste Pickup

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Provide them with all necessary information about the waste contents.

Important Considerations:

Dilute Solutions: Even dilute solutions containing Diaminorhodamine-M should be treated

as hazardous waste and not be poured down the drain.

Empty Containers: "Empty" containers that held the solid form of Diaminorhodamine-M
should also be disposed of as hazardous waste, as they may retain chemical residue.

IV. Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of

Diaminorhodamine-M.
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Caption: Disposal Workflow for Diaminorhodamine-M.
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This guide is intended to provide essential information for the safe handling and disposal of

Diaminorhodamine-M. Always consult your institution's specific safety protocols and the

manufacturer's Safety Data Sheet (SDS) for the most comprehensive and up-to-date

information.

To cite this document: BenchChem. [Proper Disposal Procedures for Diaminorhodamine-M
(DAR-4M)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3039162#diaminorhodamine-m-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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